5,5'-[methylenebis(thio)]bis(1-ethyl-1H-tetrazole)

• IUPAC Name: 1-ethyl-5-[(1-ethyltetrazol-5-yl)sulfanylmethylsulfanyl]tetrazole
• InChI: InChI=1S/C7H12N8S2/c1-3-14-6(8-10-12-14)16-5-17-7-9-11-13-15(7)4-2/h3-5H2,1-2H3
• InChI Key: OMONDGFSMPJATR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=N1)SCSC2=NN=NN2CC
• Molecular Formula: C7H12N8S2
• Molecular Weight: 272.4 g/mol

Description

“5,5’-[methylenebis(thio)]bis(1-ethyl-1H-tetrazole)” is a complex organic compound. It is a type of bis-tetrazole compound. Bis-tetrazole compounds are nitrogen-rich energetic materials that have been widely popularized in energetic materials, especially in gun propellant application areas.

Synthesis Analysis

The synthesis of bis-tetrazole compounds involves a series of complex reactions. The thermal decomposition process of bis-tetrazole compounds has been systematically studied through a series of analyses. The results revealed that the pyrolysis process of bis-tetrazole compounds was a complex reaction, including three main mass loss stages.

Molecular Structure Analysis

The molecular structure of “5,5’-[methylenebis(thio)]bis(1-ethyl-1H-tetrazole)” is complex. It contains a total of 37 atoms, including 12 Hydrogen atoms, 15 Carbon atoms, 8 Nitrogen atoms, and 2 Sulfur atoms.

Chemical Reactions Analysis

The thermal decomposition process of bis-tetrazole compounds is complex and includes three main mass loss stages. After the removal of crystal water in the molecule, the thermal decomposition mechanism was investigated by condensed-phase thermolysis. The results revealed that the pyrolysis process was most likely to begin with a ring-opening reaction of the tetrazole ring.

Physical And Chemical Properties Analysis

Bis-tetrazole compounds have various outstanding features, such as a high nitrogen content, insensitivity, and high thermal stability. They have excellent thermal stabilities and very high nitrogen content.

Future Directions

Bis-tetrazole compounds have the potential to replace current nitrogen-rich energetic materials. Their excellent detonation velocities and very good detonation pressures make them promising candidates for future research and development.